Cas no 98645-85-3 (Sodium 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate)

Sodium 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate is a water-soluble phenanthroline derivative with a highly conjugated aromatic structure. Its key advantages include strong chelating properties, making it useful as a ligand in coordination chemistry, particularly for transition metal ions. The sulfonate groups enhance solubility in aqueous systems, while the phenyl and methyl substitutions improve steric and electronic tuning for selective metal binding. This compound is often employed in catalytic applications, luminescent materials, and analytical chemistry due to its stable fluorescence and redox activity. Its structural rigidity and functional groups make it a versatile building block for supramolecular and photophysical studies.

Sodium 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate structure

98645-85-3 structure

Product Name:Sodium 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate

CAS No:98645-85-3

MF:C₂₆H₁₈N₂Na₂O₆S₂

MW:564.540465831757

CID:805712

Update Time:2025-10-29

Sodium 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate Chemical and Physical Properties

Names and Identifiers

- 4,7-Diphenyl-1,10-phenanthroline, 2,9-dimethyl disulfonate, disodium salt
- Bathocuproinedisulfonic acid, disodium salt hydrate, 97%
- Bathocuproin sulfonate
- C26H18N2O6S2.2Na
- GT0734
- 6733AF
- Bathocuproinedisulfonic acid sodium salt
- Sodium 2,9-dimethyl-4,7-diphenyl-1,10-phenanthroline-3,8-disulfonate
- Inchi： 1S/C26H20N2O6S2.2Na/c1-15-25(35(29,30)31)21(17-9-5-3-6-10-17)19-13-14-20-22(18-11-7-4-8-12-18)26(36(32,33)34)16(2)28-24(20)23(19)27-15;;/h3-14H,1-2H3,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2
- InChI Key： RNGKZLRAVYPLJC-UHFFFAOYSA-L
- SMILES： S(C1=C(C)N=C2C3C(C=CC2=C1C1C=CC=CC=1)=C(C1C=CC=CC=1)C(=C(C)N=3)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]